19-Acetylenic-deoxycorticosterone
19-Acetylenic-deoxycorticosterone
Brand Name:
Vulcanchem
CAS No.:
127080-69-7
VCID:
VC21238063
InChI:
InChI=1S/C23H30O3/c1-3-10-23-12-8-16(25)13-15(23)4-5-17-18-6-7-20(21(26)14-24)22(18,2)11-9-19(17)23/h1,13,17-20,24H,4-12,14H2,2H3/t17-,18-,19-,20+,22-,23-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)CO)CCC4=CC(=O)CCC34CC#C
Molecular Formula:
C23H30O3
Molecular Weight:
354.5 g/mol
19-Acetylenic-deoxycorticosterone
CAS No.: 127080-69-7
Cat. No.: VC21238063
Molecular Formula: C23H30O3
Molecular Weight: 354.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127080-69-7 |
|---|---|
| Molecular Formula | C23H30O3 |
| Molecular Weight | 354.5 g/mol |
| IUPAC Name | (8S,9S,10S,13S,14S,17S)-17-(2-hydroxyacetyl)-13-methyl-10-prop-2-ynyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C23H30O3/c1-3-10-23-12-8-16(25)13-15(23)4-5-17-18-6-7-20(21(26)14-24)22(18,2)11-9-19(17)23/h1,13,17-20,24H,4-12,14H2,2H3/t17-,18-,19-,20+,22-,23-/m0/s1 |
| Standard InChI Key | FRJMUTSJHOCODZ-ACXQXYJUSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)CO)CCC4=CC(=O)CC[C@]34CC#C |
| SMILES | CC12CCC3C(C1CCC2C(=O)CO)CCC4=CC(=O)CCC34CC#C |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)CO)CCC4=CC(=O)CCC34CC#C |
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